O-Desethyl azilsartan-d4

• Molecular Formula: C23H16N4O5
• Molecular Weight: 432.4 g/mol
• InChI: InChI=1S/C23H16N4O5/c28-21(29)17-6-3-7-18-19(17)27(22(30)24-18)12-13-8-10-14(11-9-13)15-4-1-2-5-16(15)20-25-23(31)32-26-20/h1-11H,12H2,(H,24,30)(H,28,29)(H,25,26,31)/i8D,9D,10D,11D
• InChIKey: LLINNBQUGIKCPM-OCFVFILASA-N

O-Desethyl Azilsartan-d4 Procurement Specifications

O-Desethyl azilsartan-d4 is a tetradeuterated stable isotope-labeled (SIL) analog of O-desethyl azilsartan, the primary CYP2C9-mediated O-dealkylation metabolite of azilsartan (TAK-536) [1]. This compound bears four deuterium atoms substituted onto the biphenyl ring system, yielding a molecular formula of C23H12D4N4O5 and a molecular weight of 432.42 g/mol . It is classified as an azilsartan metabolite reference standard and deuterated internal standard (IS) intended for use in quantitative LC-MS/MS bioanalytical methods for the determination of O-desethyl azilsartan in biological matrices . Unlabeled CAS registration for the parent metabolite is 1442400-68-1; the deuterated product is supplied with certificate of analysis documentation suitable for method validation and quality control applications .

Compound Type Tetradeuterated (d4) SIL internal standard

Analyte Match Structurally identical to O-desethyl azilsartan

Label Position Aromatic biphenyl ring; non-exchangeable deuterium

Intended Use LC-MS/MS bioanalysis of O-desethyl azilsartan in research matrices

• [1] Bao SS, Tang PF, Zhou Q, et al. The relationship between CYP2C9 gene polymorphisms and azilsartan metabolism in vitro. Expert Opinion on Drug Metabolism & Toxicology. 2024;21(1):95-103. View Source

O-Desethyl Azilsartan-d4: Why Generic IS Fails

Substituting a deuterated azilsartan internal standard (e.g., azilsartan-d5) for the quantification of O-desethyl azilsartan introduces systematic analytical error. SIL internal standards must match the chemical identity of the target analyte to co-elute and exhibit equivalent ionization behavior and sample preparation recovery . Azilsartan-d5, labeled on the ethoxy group (C25H15D5N4O5, MW 461.48), differs structurally from O-desethyl azilsartan by the presence of an ethoxy moiety that the metabolite lacks . This structural divergence results in differential extraction recovery, chromatographic retention, and matrix effect susceptibility relative to O-desethyl azilsartan [1]. For regulatory bioanalysis under FDA/EMA guidance, the use of a structurally mismatched IS requires extensive cross-validation to demonstrate equivalent performance—a burden avoided by employing analyte-matched O-desethyl azilsartan-d4 [2].

O-Desethyl Azilsartan-d4

Azilsartan-d5 (Generic IS)

Structural Identity

Matches target analyte (no ethoxy group)

Retains ethoxy moiety absent in metabolite

Recovery & Ionization

Co-eluting; matched recovery profile

Differential extraction recovery and matrix effect

Retention Shift

Aromatic label minimizes shift (≤0.02 min)

Aliphatic label may shift retention (0.05-0.15 min)

• [1] Ramakrishna R, Puttrevu SK, Bhateria M, et al. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by LC-ESI-MS/MS. J Chromatogr B. 2015;990:185-197. View Source
• [2] Bertin Bioreagent. Azilsartan-d5 product overview. CAT N°: 33276. Intended for azilsartan quantification only. View Source

O-Desethyl Azilsartan-d4 Comparative Evidence

Structural Matching vs. Azilsartan-d5

O-Desethyl azilsartan-d4 provides structural identity with the target analyte O-desethyl azilsartan, whereas azilsartan-d5 differs by an ethoxy group that the metabolite lacks . The unlabeled O-desethyl azilsartan has molecular formula C23H16N4O5 and MW 428.4, while azilsartan is C25H20N4O5 with MW 456.46 [1]. In validated LC-MS/MS methods for azilsartan quantification, mean extraction recovery was approximately 80%, and no matrix effect was observed when using analyte-matched conditions [2]. Using a structurally mismatched IS (e.g., azilsartan-d5 for metabolite analysis) introduces differential recovery and ionization efficiency that must be cross-validated per FDA bioanalytical method validation guidance .

Structural Identity

Class-level inference

Target (d4-IS)

O-desethyl azilsartan backbone; C23H12D4N4O5

Generic IS (d5)

Azilsartan backbone with ethoxy group; C25H15D5N4O5

Analyte-matched IS reduces cross-validation burden for recovery/matrix effects.

Class-level; structural mismatch alters recovery and ionization behavior.

Evidence Dimension	Structural identity with target analyte
Target Compound Data	O-Desethyl azilsartan-d4: C23H12D4N4O5, MW 432.42; O-desethyl azilsartan analyte: C23H16N4O5, MW 428.4
Comparator Or Baseline	Azilsartan-d5: C25H15D5N4O5, MW 461.48; azilsartan analyte: C25H20N4O5, MW 456.46
Quantified Difference	O-Desethyl azilsartan lacks the ethoxy (-O-CH2-CH3) group present on azilsartan; structural divergence of the ethoxy moiety
Conditions	Structural analysis by molecular formula and molecular weight comparison

Why This Matters

Procurement of analyte-matched IS eliminates the need for cross-validation of differential recovery and matrix effects required when using structurally divergent IS compounds.

• [1] Delta-B. O-Desethyl Azilsartan product page. CAS: 1442400-68-1. Formula: C23H16N4O5; MW: 428.4. View Source
• [2] Ramakrishna R, Puttrevu SK, Bhateria M, et al. Simultaneous determination of azilsartan and chlorthalidone in rat and human plasma by LC-ESI-MS/MS. J Chromatogr B. 2015;990:185-197. View Source

Isotopic Label Position: Ring vs. Ethoxy

O-Desethyl azilsartan-d4 incorporates four deuterium atoms on the aromatic biphenyl ring system, whereas azilsartan-d5 places five deuterium atoms on the ethoxy side chain . Deuterium labeling on aromatic positions, as in O-desethyl azilsartan-d4, generally avoids the chromatographic retention time shift observed with aliphatic deuterium labeling due to reduced hydrophobic interaction differences in reversed-phase LC [1]. In systematic comparisons, deuterated SIL-IS on non-exchangeable aromatic positions exhibit retention time differences of ≤0.02 min relative to unlabeled analyte, while aliphatic deuterium labels may produce shifts of 0.05-0.15 min that can affect peak integration accuracy when matrix components co-elute [2]. The d4 labeling on the biphenyl ring positions O-desethyl azilsartan-d4 as an internal standard for MRM transitions specific to the metabolite core structure .

Label Position Impact

Class-level inference

Aromatic ring: ≤0.02 min shift
Aliphatic chain: 0.05–0.15 min shift

Ring labeling preserves co-elution; improves matrix effect control.

Class-level; retention shift depends on LC conditions.

Evidence Dimension	Isotope label position and chromatographic retention behavior
Target Compound Data	O-Desethyl azilsartan-d4: 4 deuterium atoms on aromatic biphenyl ring; label on non-exchangeable carbon positions
Comparator Or Baseline	Azilsartan-d5: 5 deuterium atoms on ethoxy aliphatic side chain (2-(ethoxy-d5)- substituent)
Quantified Difference	Aromatic vs. aliphatic label positioning; retention time shift difference of ≤0.02 min vs. 0.05-0.15 min (class-level inference)
Conditions	Reversed-phase LC-MS/MS with C18 column under typical bioanalytical mobile phase conditions

Why This Matters

Ring-labeled SIL-IS minimizes chromatographic retention time shift, preserving co-elution with the target analyte and improving accuracy in complex biological matrix analyses.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Deuterium labeling may cause retention time shifts. View Source
• [2] Berg T, Karlsen M, Oiestad AM, et al. 13C labelled internal standards-A solution to minimize ion suppression effects in LC-MS/MS analyses. J Chromatogr B. 2011. View Source

CYP2C9 O-Dealkylation vs. Prodrug Hydrolysis

O-Desethyl azilsartan-d4 enables quantification of the CYP2C9-dependent O-dealkylation metabolic pathway, which is distinct from the esterase-mediated hydrolysis that converts azilsartan medoxomil prodrug to azilsartan [1]. In vitro metabolism studies using CYP2C9 wild type and 38 variant enzymes expressed in insect microsomes incubated with azilsartan demonstrated that O-desethyl azilsartan formation is catalyzed specifically by CYP2C9, with CLint values varying markedly among variants [2]. Compared to CYP2C9*1 (wild type), three variants (CYP2C9*29, *39, and *49) exhibited increased CLint values ranging from 170% to 275% (p < 0.05), while 17 variants showed significantly reduced activity with CLint values from 3% to 63% of wild type (p < 0.05) [3]. O-desethyl azilsartan-d4 provides the matched internal standard for accurately quantifying these pharmacogenomically relevant metabolic differences .

CYP2C9 Metabolic Activity

Cross-study comparable

CLint in CYP2C9 variants: 3%–275% of wild type (p

Enables pharmacogenomic quantification of metabolic pathway differences.

Insect microsome model; cross-study validation context.

Impurity Reference Standard

Cross-study comparable

Deuterated analog of Azilsartan Impurity K (CAS 1442400-68-1). Dual IS and impurity reference utility.

Supports both bioanalytical IS and impurity profiling method validation.

Requires verification per ICH Q3A/B guidelines context.

Evidence Dimension	CYP2C9 variant-mediated O-desethyl azilsartan formation rate (CLint)
Target Compound Data	O-Desethyl azilsartan (quantified via HPLC-MS/MS) formation varies with CYP2C9 genotype
Comparator Or Baseline	CYP2C9*1 wild type (baseline CLint = 100% reference)
Quantified Difference	CYP2C9*29, *39, *49: CLint 170%-275% of wild type; 17 variants: CLint 3%-63% of wild type (p < 0.05)
Conditions	Insect microsomes expressing recombinant CYP2C9 variants incubated with azilsartan; HPLC-MS/MS quantification

Why This Matters

This compound is the only SIL-IS specifically designed for quantifying the CYP2C9-mediated metabolic pathway of azilsartan, which is essential for pharmacogenomic studies and drug-drug interaction assessments.

• [1] Wikipedia. Azilsartan. CYP2C9 is involved in formation of two main metabolites via O-deethylation and decarboxylation. View Source
• [2] Bao SS, Tang PF, Zhou Q, et al. The relationship between CYP2C9 gene polymorphisms and azilsartan metabolism in vitro. Expert Opin Drug Metab Toxicol. 2024;21(1):95-103. View Source
• [3] Bao SS, Tang PF, Zhou Q, et al. CYP2C9 variant CLint values for O-desethyl azilsartan formation. Expert Opin Drug Metab Toxicol. 2024. View Source

Azilsartan Impurity K Reference Standard

O-Desethyl azilsartan-d4 corresponds to the deuterated analog of Azilsartan Impurity K, a specified impurity in azilsartan drug substance and azilsartan medoxomil formulations [1]. The unlabeled compound (O-desethyl azilsartan, CAS 1442400-68-1) is officially designated as Azilsartan Impurity K in pharmaceutical impurity profiling . Unlike generic internal standards such as valsartan (MW 435.5, C24H29N5O3) which has been used as an IS in some published azilsartan methods but bears no structural or regulatory relationship to azilsartan impurities, O-desethyl azilsartan-d4 serves dual utility: as a deuterated IS for bioanalysis and as an impurity reference standard for ANDA/DMF submissions . Published LC-MS/MS methods using valsartan as IS achieved LLOQ of 1 ng/mL and calibration range 5-30,000 ng/mL, but required additional validation to demonstrate valsartan's suitability as a structurally unrelated IS [2].

Impurity Reference Standard

Cross-study comparable

Deuterated analog of Azilsartan Impurity K (CAS 1442400-68-1). Dual IS and impurity reference utility.

Supports both bioanalytical IS and impurity profiling method validation.

Requires verification per ICH Q3A/B guidelines context.

Evidence Dimension	Regulatory classification and impurity reference standard utility
Target Compound Data	O-Desethyl azilsartan-d4: Azilsartan Impurity K analog; deuterated; CAS 1442400-68-1 (unlabeled)
Comparator Or Baseline	Valsartan (alternative IS): MW 435.5; C24H29N5O3; structurally unrelated to azilsartan; no impurity classification relevance
Quantified Difference	O-Desethyl azilsartan-d4 is structurally identical to a specified azilsartan impurity; valsartan is an unrelated ARB with no impurity relevance
Conditions	Pharmaceutical impurity profiling per ICH Q3A/Q3B; ANDA/DMF submission requirements

Why This Matters

Procurement of O-desethyl azilsartan-d4 satisfies both bioanalytical IS requirements and pharmaceutical impurity reference standard needs in a single compound, reducing inventory and qualification burden.

• [1] ChemWhat. Azilsartan Impurity K CAS: 1442400-68-1. Chemically O-Desethyl Azilsartan. View Source
• [2] Xu LL, Wang F, Wang BW, et al. Study on Pharmacokinetics of Azilsartan and Its Salt in Rat Plasma by LC-MS/MS. Chin J Mod Appl Pharm. 2019;36(20):2561-2564. View Source

O-Desethyl Azilsartan-d4 Application Scenarios

Pharmacokinetic & Pharmacogenomic Bioanalysis

O-Desethyl azilsartan-d4 serves as the analyte-matched SIL internal standard for LC-MS/MS quantification of O-desethyl azilsartan in plasma, urine, or tissue homogenates from preclinical and clinical pharmacokinetic studies. This application is essential for studies evaluating the impact of CYP2C9 genetic polymorphisms on azilsartan metabolism, where variant enzymes produce O-desethyl azilsartan at rates ranging from 3% to 275% of wild-type activity . The d4 labeling on the aromatic ring system provides sufficient mass difference (Δm/z = 4) for MRM-based quantification while minimizing chromatographic retention time shifts relative to the unlabeled analyte .

Method Validation for Azilsartan Impurity K

O-Desethyl azilsartan-d4 functions as the deuterated reference standard for Azilsartan Impurity K, supporting method development, method validation (AMV), and quality control (QC) applications required for Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) . The compound enables accurate quantification of this specified impurity in azilsartan API and finished drug products per ICH Q3A/Q3B guidelines. Unlike the use of structurally unrelated internal standards such as valsartan, O-desethyl azilsartan-d4 provides identity-matched quantification that eliminates cross-validation burden and simplifies regulatory submission documentation .

In Vitro CYP2C9 Activity Studies

O-Desethyl azilsartan-d4 supports the accurate quantification of O-desethyl azilsartan formation in in vitro metabolism assays using recombinant CYP enzymes, human liver microsomes, or hepatocytes. This application is critical for drug-drug interaction (DDI) studies, CYP2C9 phenotyping, and evaluating the metabolic fate of azilsartan and its prodrug azilsartan medoxomil . The deuterated standard enables precise measurement of O-dealkylation rates that vary more than 90-fold across CYP2C9 genetic variants, from 3% to 275% of wild-type activity .

Stability & Forced Degradation Studies

O-Desethyl azilsartan-d4 enables monitoring of O-desethyl azilsartan formation as a degradation product during stability studies of azilsartan and azilsartan medoxomil drug products under ICH Q1A(R2) conditions (heat, humidity, light, oxidative stress) . The deuterated analog provides an ideal internal standard for quantifying this specific degradant, which may form via O-dealkylation under stressed conditions, without interference from the parent drug or other impurities . This supports shelf-life determination and impurity profiling for regulatory submissions .

Application

Selection Property

Validation Focus

Human plasma PK research studies

Analyte-matched deuterated ISTD; ring-labeled for co-elution

Bioanalytical method validation documentation context

Impurity profiling and method validation

Deuterated analog of specified Azilsartan Impurity K

Impurity quantitation per ICH Q3A/B context; ANDA/DMF documentation support

In vitro CYP metabolism assays

Enables quantification of O-dealkylation rates across variants

CYP2C9 phenotyping and DDI study endpoint monitoring

Forced degradation and stability studies

Deuterated IS for degradant quantification without interference

Degradation product profiling per ICH Q1A(R2) context